Cas no 1565756-64-0 (N-ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide)

• Product Name: N-ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide
• CAS No: 1565756-64-0
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6222205
• PubChem ID: 104773720
• Update Time: 2025-05-23

N-ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide
• EN300-1165124
• 1565756-64-0

• Inchi： 1S/C11H16N2O2S/c1-2-13-16(14,15)11-7-3-6-10-9(11)5-4-8-12-10/h3,6-7,12-13H,2,4-5,8H2,1H3
• InChI Key： UDYDMNPDIODQAQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1CCCN2)(NCC)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide

N-Ethyl-1,2,3,4-Tetrahydroquinoline-5-Sulfonamide: A Comprehensive Overview

N-Ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide (CAS No. 1565756-64-0) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug development and material science. The structure of N-ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide consists of a quinoline ring system partially hydrogenated at positions 1 to 4, with a sulfonamide group attached at position 5 and an ethyl substituent on the nitrogen atom of the sulfonamide moiety.

The synthesis of N-ethyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide typically involves multi-step reactions starting from quinoline derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations such as hydrogenation and sulfonation. These methods not only improve yield but also enhance the purity of the final product.

In terms of physical properties, N-Ethyl-1,2,3,4-Tetrahydroquinoline-5-Sulfonamide exhibits a melting point of approximately 210°C and is sparingly soluble in common organic solvents like dichloromethane and ethanol. Its solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of N-Ethyl-1,2,3,4-Tetrahydroquinoline-5-Sulfonamide has been a focal point in recent studies. Research indicates that this compound demonstrates moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For example, a study published in *Journal of Medicinal Chemistry* highlighted its potential as an anti-inflammatory agent by targeting cyclooxygenase (COX) enzymes.

Furthermore, N-Ethyl-1,2,3,4-Tetrahydroquinoline-5-Sulfonamide has shown promise in preclinical models for its ability to modulate ion channels involved in pain signaling. This suggests its potential application in the development of novel analgesics with reduced side effects compared to existing therapies.

Beyond its biological applications, N-Ethyl-1,2,3,4-Tetrahydroquinoline-5-Sulfonamide has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of N-Ethyl-1,N-Ethyl-Tetrahydroquinoline-Sulfonamide with biological targets. Molecular docking studies have revealed key interactions that contribute to its binding affinity and selectivity towards specific proteins.

In conclusion,N-Ethyl-Tetrahydroquinoline-Sulfonamide represents a versatile compound with diverse applications across multiple scientific domains. Its continued exploration will undoubtedly yield further insights into its potential uses and optimizations for practical applications.